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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory activity of N-Benzylacetamidine
Hydrobromide, also known as 1400W, against other common nitric oxide synthase (NOS)
inhibitors. The data presented is compiled from publicly available research to assist in the
independent verification of its efficacy and selectivity.

Executive Summary

N-Benzylacetamidine Hydrobromide (1400W) is a potent and highly selective inhibitor of
inducible nitric oxide synthase (iNOS), an enzyme implicated in various inflammatory and
pathological processes. This guide compares the inhibitory profile of 1400W with L-NG-
monomethyl-L-arginine (L-NMMA), a non-selective NOS inhibitor, and L-N6-(1-iminoethyl)lysine
(L-NIL), a relatively selective iINOS inhibitor. The presented data, including IC50 and Ki values,
demonstrates the superior selectivity of 1400W for iINOS over the endothelial (eNOS) and
neuronal (NNOS) isoforms. Detailed experimental protocols are provided to enable researchers
to independently verify these findings.

Comparison of Inhibitory Activity
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The inhibitory potency and selectivity of N-Benzylacetamidine Hydrobromide (1400W) and
its alternatives are summarized in the tables below.

Table 1: Inhibitory Potency (IC50) of NOS Inhibitors

Inhibitor iNOS IC50 (pM) nNOS IC50 (pM) eNOS IC50 (M)
N-Benzylacetamidine
0.2 - 1.5[1] 4.1 (for nNOS)[2][3]
(1400W)
L-NMMA 6.6[4] 4.9[4] 3.5[4]
L-NIL 0.4 - 3.3[5] 17 - 92[5] 8 - 38[5]

Table 2: Inhibitor Constant (Ki) and Dissociation Constant (Kd) of NOS Inhibitors

Selectivity

Inhibitor iNOS Ki/Kd nNOS Ki eNOS Ki (iNOS vs.
eNOS)

N-

. <7 nM (Kd)[6][7]

Benzylacetamidi ] 2 uM[8][9] 50 uMI8][9] ~5000-fold[9]

ne (1400W)

L-NMMA ~6 UM[10] ~0.18 uM[2][10] ~0.4 pM[10] Non-selective
28-fold (miINOS

L-NIL - - - vs. rcNOS)[11]

[12]

Signaling Pathway and Experimental Workflow

To understand the context of N-Benzylacetamidine's action, the following diagrams illustrate the
INOS signaling pathway and a typical experimental workflow for its verification.
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INOS Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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